Cas no 1207000-90-5 (N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide)

• Product Name: N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide
• CAS No: 1207000-90-5
• MF: C₁₅H₁₃N₅O₃S
• MW: 343.360420942307
• CID: 6171228
• PubChem ID: 45497665
• Update Time: 2025-06-29

N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide
• 1207000-90-5
• N-[4-({[(furan-2-yl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]pyrazine-2-carboxamide
• N-[4-[2-(furan-2-ylmethylamino)-2-oxoethyl]-1,3-thiazol-2-yl]pyrazine-2-carboxamide
• F2202-3013
• AKOS024628496
• N-(4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)thiazol-2-yl)pyrazine-2-carboxamide

• Inchi： 1S/C15H13N5O3S/c21-13(18-7-11-2-1-5-23-11)6-10-9-24-15(19-10)20-14(22)12-8-16-3-4-17-12/h1-5,8-9H,6-7H2,(H,18,21)(H,19,20,22)
• InChI Key： VDTSSHPEPJVSKG-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=NC=CN=2)=O)=NC(=C1)CC(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 343.07391047g/mol
• Monoisotopic Mass: 343.07391047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide

Introduction to N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide (CAS No 1207000-90-5)

N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1207000-90-5, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The intricate structure of this molecule, featuring a 1,3-thiazole core linked to a pyrazine moiety, makes it a subject of intense study for its unique chemical and biological properties.

The chemical name of this compound provides a detailed insight into its molecular architecture. The presence of a furan-2-ylmethylcarbamoyl group at the 4-position of the thiazole ring introduces a layer of complexity that is often associated with enhanced biological activity. This particular arrangement of functional groups has been strategically designed to interact with biological targets in a highly specific manner, which is crucial for the development of effective pharmaceuticals.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The combination of thiazole and pyrazine units in N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide suggests that it may exhibit properties such as antimicrobial, anti-inflammatory, or even anticancer effects. These properties are particularly relevant in the context of current research aimed at identifying new drug candidates to combat various diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the furan moiety into the molecular structure is particularly challenging due to its propensity to undergo various side reactions. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency and reliability.

The potential biological activity of N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide has been explored through various computational and experimental studies. Computational modeling has been instrumental in predicting how this molecule might interact with biological targets such as enzymes or receptors. These predictions are often validated through experimental techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of this compound to several target proteins. The study revealed that the molecule exhibited high binding affinity to a specific enzyme involved in cellular signaling pathways. This finding suggests that N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide could be a valuable lead compound for further development into a therapeutic agent.

The role of heterocyclic compounds in drug discovery cannot be overstated. These molecules often form the backbone of many approved drugs due to their ability to mimic natural biomolecules and interfere with disease-causing mechanisms. The structural features of N-4-(furan-2-yl)methylcarbamoylmethyl-1,3-thiazol-2-
lypyrazine
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carbonamide (CAS No 1207000
90
5)) aligns well with this trend. Its unique combination of functional groups makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis and characterization of this compound have also provided valuable insights into the development of new synthetic strategies for constructing complex heterocyclic systems. These strategies are not only useful for producing analogs of N-(4-{(furan)(methylcarbamoyl})methyl)-1
,3
thiazol
) pyrazine)(carbonamide) but also for creating novel molecules with potential therapeutic applications.

In conclusion, N-(4-{(furan)(methylcarbamoyl})methyl)-1
,3
thiazol
) pyrazine)(carbonamide) (CAS No 1207000
90
5) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it an attractive candidate for further study aimed at developing new drugs to treat various diseases. As research in this field continues to evolve, compounds like this one will undoubtedly play an important role in advancing our understanding of drug action and improving patient care.